Cas no 216392-65-3 (1H-Pyrrolizine-7a(5H)-carboxylicacid, tetrahydro-3-oxo-, phenylmethyl ester)

• Product Name: 1H-Pyrrolizine-7a(5H)-carboxylicacid, tetrahydro-3-oxo-, phenylmethyl ester
• CAS No: 216392-65-3
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 252934
• PubChem ID: 71436087
• Update Time: 2025-07-09

1H-Pyrrolizine-7a(5H)-carboxylicacid, tetrahydro-3-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-7a(5H)-carboxylicacid, tetrahydro-3-oxo-, phenylmethyl ester
• benzyl 3-oxotetrahydro-1H-pyrrolizine-7a(5H)-carboxylate
• Benzyl-3-oxotetrahydro-1H-pyrrolizin-7a(5H)-carboxylat
• LogP
• benzyl 5-oxo-2,3,6,7-tetrahydro-1H-pyrrolizine-8-carboxylate
• Benzyl 3-oxohexahydro-1H-pyrrolizine-7a-carboxylate
• 1H-Pyrrolizine-7a(5H)-carboxylic acid,tetrahydro-3-oxo-,phenylmethyl ester
• 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-3-oxo-, phenylmethyl ester
• BS-48517
• 216392-65-3
• F77449

• Inchi： 1S/C15H17NO3/c17-13-7-9-15(8-4-10-16(13)15)14(18)19-11-12-5-2-1-3-6-12/h1-3,5-6H,4,7-11H2
• InChI Key： GMIAEBFIBSTTHU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C12CCC(N1CCC2)=O)=O

Computed Properties

• Exact Mass: 259.12100
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 409.5°C at 760 mmHg
• Flash Point: 201.4°C
• Refractive Index: 1.592
• PSA: 46.61000
• LogP: 1.82270

Additional information on 1H-Pyrrolizine-7a(5H)-carboxylicacid, tetrahydro-3-oxo-, phenylmethyl ester

1H-Pyrrolizine-7a(5H)-Carboxylic Acid, Tetrahydro-3-Oxo-, Phenylmethyl Ester: A Comprehensive Overview

The compound with CAS No. 216392-65-3, known as 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-3-oxo-, phenylmethyl ester, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolizine derivatives, which are known for their unique bicyclic structure and potential bioactivity. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-3-oxo-, phenylmethyl ester is characterized by a pyrrolizine ring system fused with a tetrahydrofuran moiety and a phenylmethyl ester group. This combination of structural elements contributes to its unique physicochemical properties, including its solubility, stability, and reactivity under different conditions. The presence of the phenylmethyl ester group also suggests potential applications in drug delivery systems due to its ability to enhance bioavailability.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including intramolecular cyclization reactions and enzymatic catalysis, to construct the pyrrolizine core. These methods not only improve the yield but also provide insights into the stereochemical control of the molecule, which is crucial for its biological activity.

One of the most promising applications of 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-3-oxo-, phenylmethyl ester lies in its potential as a lead compound for drug development. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This finding underscores its potential role in the treatment of Alzheimer's disease and other related conditions.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this molecule into polymer blends to enhance their electrical conductivity and mechanical stability.

The growing interest in 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-3-oxo-, phenylmethyl ester is further driven by its ability to serve as a versatile building block in organic synthesis. Its reactivity under various reaction conditions allows chemists to modify its structure and explore new derivatives with enhanced bioactivity or improved physical properties.

Despite its promising potential, further research is required to fully elucidate the mechanisms underlying its biological activity and to optimize its pharmacokinetic properties for therapeutic use. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of this compound and translate it into practical applications.

In conclusion, 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-3-oxo-, phenylmethyl ester represents a fascinating example of how structural complexity can lead to functional diversity in organic molecules. With ongoing advancements in synthetic chemistry and biomolecular research, this compound continues to be a focal point for innovation across multiple disciplines.